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Compound of Interest

Compound Name: 2-Iodo-4-isopropylaniline

CAS No.: 76842-15-4

Cat. No.: B1315263

Get Quote

Part 1: Executive Summary & Compound Identity[1]
2-Iodo-4-isopropylaniline (CAS 76842-15-4) is a critical halogenated aniline intermediate,

primarily utilized in the synthesis of agrochemicals and pharmaceutical scaffolds via cross-

coupling reactions (e.g., Buchwald-Hartwig, Suzuki-Miyaura).[1]

Understanding its solubility profile is essential for optimizing reaction yields and purification

efficiency. Unlike simple aniline, the presence of a bulky isopropyl group at the para position

and a heavy iodine atom at the ortho position significantly alters its physicochemical behavior,

enhancing lipophilicity while retaining amine functionality.
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Property Detail

CAS Number 76842-15-4

IUPAC Name 2-iodo-4-(propan-2-yl)aniline

Molecular Formula C₉H₁₂IN

Molecular Weight 261.10 g/mol

Physical State Viscous liquid or low-melting solid (Ambient)

Storage
2-8°C, Protect from light (Iodine-labile), Inert

atmosphere

Part 2: Solubility Profile & Mechanistic Analysis
Theoretical Grounding: The Structure-Solubility
Relationship
The solubility of 2-Iodo-4-isopropylaniline is governed by three competing structural motifs.

Understanding these allows for accurate prediction of solvent behavior even in the absence of

empirical data for every solvent system.

The Hydrophobic Domain (Dominant): The 4-isopropyl group and the phenyl ring contribute

significant non-polar character.

The Polarizable Halogen: The ortho-iodine atom is large and soft (high polarizability),

enhancing solubility in "soft" organic solvents like dichloromethane (DCM) and chloroform.

The Hydrogen Bonding Motif: The primary amine (-NH₂) acts as a hydrogen bond

donor/acceptor, providing solubility in protic solvents (alcohols) but is insufficient to solubilize

the molecule in water due to the overwhelming hydrophobicity of the rest of the molecule.

Qualitative Solubility Data
The following table summarizes the solubility behavior based on structural analogs (e.g., 2-

iodo-4-methylaniline, 4-isopropylaniline) and standard isolation protocols for this class of

compounds.
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Solvent Class Specific Solvent Solubility Rating Operational Notes

Chlorinated
Dichloromethane

(DCM)
High

Excellent for

extraction and as a

reaction solvent.

Chlorinated Chloroform (CHCl₃) High

Useful for NMR

analysis and heavy

organic synthesis.

Esters Ethyl Acetate (EtOAc) High

Primary solvent for

extraction and

chromatography.

Alcohols Methanol / Ethanol Moderate - High

Soluble, but may

require warming if the

compound is solid.

Aromatics Toluene / Benzene Moderate

Good for high-temp

coupling reactions;

solubility increases w/

heat.

Alkanes Hexanes / Heptane Low - Moderate

Soluble hot; often

precipitates upon

cooling

(recrystallization).

Polar Aprotic DMSO / DMF High

Fully miscible; used

for nucleophilic

substitution reactions.

Aqueous Water Insoluble

Forms a biphasic

system; pH

adjustment (acidic)

can form soluble salts.
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Critical Insight: While insoluble in neutral water, 2-Iodo-4-isopropylaniline will dissolve in dilute

aqueous acids (e.g., 1M HCl) by forming the anilinium salt. This property is vital for acid-base

extraction purification strategies.

Part 3: Experimental Protocols
Since specific quantitative solubility data (g/L) is rarely published for this intermediate,

researchers must often validate solubility in-house. The following Self-Validating Protocol

ensures accurate determination.

Protocol 3.1: Gravimetric Solubility Determination (SOP)
Objective: To determine the saturation limit of 2-Iodo-4-isopropylaniline in a target solvent at

25°C.

Reagents:

2-Iodo-4-isopropylaniline (>95% purity)[1]

Target Solvent (HPLC Grade)

Workflow:

Preparation: Weigh 100 mg of the compound into a tared 4 mL glass vial.

Addition: Add the target solvent in 100 µL increments, vortexing for 30 seconds after each

addition.

Observation: Continue until the solid/oil is fully dissolved and the solution is clear.

Calculation:
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Saturation Verification (Optional): If high accuracy is needed, add excess solid, stir for 24h,

filter the supernatant, evaporate a known volume, and weigh the residue.

Part 4: Application Workflows & Visualization
Solvent Selection Logic
The choice of solvent depends heavily on the intended process: Synthesis (Reaction) or

Purification (Isolation).

For Cross-Coupling (Suzuki/Buchwald): Use Toluene or 1,4-Dioxane. These high-boiling

non-polar/moderately polar solvents stabilize the catalyst cycle while fully solubilizing the

iodo-aniline.

For Purification (Chromatography): Use a gradient of Hexanes/Ethyl Acetate. The compound

is lipophilic enough to stick to silica but elutes easily with small amounts of EtOAc.

Visualization: Solubility Decision Tree
The following diagram illustrates the logical flow for selecting a solvent based on the

operational goal.

Select Operation

Reaction / Synthesis Purification / Isolation Analysis (NMR/HPLC)

High Temp (>80°C)
(Suzuki/Buchwald)

Ambient/Low Temp
(Acylation/Alkylation) Aqueous Workup Column Chromatography CDCl3 / DMSO-d6

Toluene / Dioxane DCM / THF Ethyl Acetate / DCM Hexanes : EtOAc (Gradient)

Click to download full resolution via product page
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Figure 1: Solvent selection logic based on experimental intent. Green nodes indicate

recommended solvent systems.

Visualization: Purification Workflow
This diagram outlines the standard purification route, highlighting where solubility differences

are exploited.

Crude Reaction Mixture Acid Wash (1M HCl)
Dissolve

Organic Layer (Impurities)Remove Non-Amines

Aqueous Layer (Product Salt)

Product as Salt
Neutralize (NaOH)

Free Base
Extract into EtOAc

Phase Switch
Concentrate & Dry Pure 2-Iodo-4-isopropylaniline
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Figure 2: Acid-Base extraction workflow exploiting the pH-dependent solubility of the aniline

moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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